3-Bromo-5-(4-methoxyphenyl)phenol

• IUPAC Name: 3-bromo-5-(4-methoxyphenyl)phenol
• InChI: InChI=1S/C13H11BrO2/c1-16-13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3
• InChI Key: RZYNAGGEMAYVMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H11BrO2
• DSSTOX Substance ID: DTXSID70686375
• Molecular Weight: 279.13 g/mol
• CAS No.: 1261975-92-1

Description

3-Bromo-5-(4-methoxyphenyl)phenol is an aromatic compound that features a bromine atom and a methoxyphenyl group attached to a phenol ring

Synthetic Routes and Reaction Conditions:

Suzuki-Miyaura Coupling: One of the common methods to synthesize 3-Bromo-5-(4-methoxyphenyl)phenol involves the Suzuki-Miyaura coupling reaction.

Demethylation: Another method involves the demethylation of 3-Bromo-5-(4-methoxyphenyl)methoxybenzene using hydrogen bromide or boron tribromide as catalysts.

Industrial Production Methods:

• Industrial production methods often rely on scalable versions of the above synthetic routes, optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Types of Reactions:

Electrophilic Aromatic Substitution: The bromine and methoxy groups on the phenol ring make it susceptible to further electrophilic aromatic substitution reactions.

Oxidation and Reduction: The phenol group can undergo oxidation to form quinones, while reduction reactions can target the bromine atom to form dehalogenated products.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Major Products:

Oxidation Products: Quinones and other oxidized derivatives.

Reduction Products: Dehalogenated phenols and other reduced derivatives.

Scientific Research Applications

3-Bromo-5-(4-methoxyphenyl)phenol has several applications in scientific research:

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Medicinal Chemistry: Researchers are exploring its potential as a pharmacophore in drug development, particularly for its anti-inflammatory and antimicrobial properties.

Material Science: It is used in the development of polymers and other materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(4-methoxyphenyl)phenol in biological systems involves its interaction with cellular targets such as enzymes and receptors. The bromine and methoxy groups can enhance its binding affinity and specificity for these targets, leading to various biological effects .

Comparison with Similar Compounds

3-Bromophenol: Lacks the methoxy group, making it less versatile in certain synthetic applications.

4-Methoxyphenol:

Uniqueness:

• The presence of both bromine and methoxy groups in 3-Bromo-5-(4-methoxyphenyl)phenol makes it a unique compound with distinct reactivity and potential applications compared to its simpler analogs .